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Abstract

Friluglanstat, also known as NS-580, is a potent and selective inhibitor of microsomal
prostaglandin E synthase-1 (MPGES-1), a key enzyme in the inflammatory cascade. By
targeting the terminal step in the production of prostaglandin E2 (PGE2), Friluglanstat
represents a promising therapeutic agent for a range of inflammatory conditions, including
endometriosis and pain. This technical guide provides a comprehensive overview of the core
scientific and technical information available on Friluglanstat, including its mechanism of
action, physicochemical properties, and available, albeit limited, preclinical and clinical data.
Detailed experimental methodologies and signaling pathway diagrams are provided to support
further research and development efforts.

Introduction
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Prostaglandin E2 (PGEZ2) is a well-established mediator of inflammation, pain, and fever. Its
synthesis is significantly upregulated in pathological states. The traditional therapeutic
approach of targeting cyclooxygenase (COX) enzymes with nonsteroidal anti-inflammatory
drugs (NSAIDs) is often associated with gastrointestinal and cardiovascular side effects due to
the broad inhibition of various prostaglandins. Microsomal prostaglandin E synthase-1
(mMPGES-1) has emerged as a more specific and attractive target as it is the terminal enzyme
responsible for the production of PGE2 during inflammation. Friluglanstat is a novel, orally
available small molecule designed to selectively inhibit MPGES-1, thereby offering a potentially
safer and more targeted anti-inflammatory and analgesic therapy.

Physicochemical Properties

A summary of the key physicochemical properties of Friluglanstat is presented in Table 1.

Table 1: Physicochemical Properties of Friluglanstat

Property Value Source

CAS Number 1422203-86-8 PubChem
Molecular Formula C25H20CIF3N40Os3 PubChem
Molecular Weight 516.9 g/mol PubChem

N-(3-chloro-2-methylphenyl)-2-
(methoxymethyl)-6-[[2-

IUPAC Name (trifluoromethyl)benzoyllamino]  PubChem
-1H-benzimidazole-4-

carboxamide

NS-580, L65P4UM6KY, DA-
Synonyms PubChem
73558

Mechanism of Action and Signaling Pathway

Friluglanstat exerts its pharmacological effect by selectively inhibiting the mPGES-1 enzyme.
This enzyme is a key component of the inflammatory prostaglandin synthesis pathway.
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Prostaglandin E2 Synthesis Pathway

The synthesis of PGEZ2 is initiated by the release of arachidonic acid from the cell membrane
by phospholipase A2. Arachidonic acid is then converted to prostaglandin H2 (PGH2) by COX
enzymes (COX-1 and COX-2). In inflammatory conditions, COX-2 is upregulated and
preferentially channels PGH2 towards mPGES-1. Friluglanstat directly targets and inhibits
MPGES-1, preventing the isomerization of PGH2 to PGE2.
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Inhibitor]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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